Cas no 1261798-22-4 (Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate)
Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate
-
- Inchi: 1S/C15H12F3NO4/c1-21-13-12(7-10(8-19-13)14(20)22-2)9-4-3-5-11(6-9)23-15(16,17)18/h3-8H,1-2H3
- InChI Key: HSQVGLVBHFPPTE-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1)C1C(=NC=C(C(=O)OC)C=1)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 405
- XLogP3: 3.8
- Topological Polar Surface Area: 57.6
Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013004138-250mg |
Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate |
1261798-22-4 | 97% | 250mg |
504.00 USD | 2021-07-04 | |
| Alichem | A013004138-500mg |
Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate |
1261798-22-4 | 97% | 500mg |
815.00 USD | 2021-07-04 | |
| Alichem | A013004138-1g |
Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate |
1261798-22-4 | 97% | 1g |
1,490.00 USD | 2021-07-04 |
Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate
Professional Introduction to Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261798-22-4)
Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261798-22-4) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications in drug discovery and synthetic chemistry.
The molecular formula of Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate is C17H13FO4, reflecting its complex composition. The presence of methoxy, trifluoromethoxy, and nicotinate groups contributes to its distinct chemical properties, which are essential for its potential role in biological assays and therapeutic interventions.
In recent years, the demand for novel compounds with tailored biological activities has surged, driven by the need for more effective and targeted treatments in medicine. Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate stands out due to its structural complexity and the potential for diverse pharmacological interactions. Its unique scaffold allows for modifications that can enhance its efficacy and selectivity, making it a valuable asset in the development of new pharmaceutical agents.
One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The trifluoromethoxy group, in particular, is known for its ability to modulate metabolic pathways and enhance binding affinity to biological targets. This feature has been extensively studied in the context of developing anti-inflammatory and anti-cancer agents. Recent research has demonstrated that compounds incorporating trifluoromethoxy groups often exhibit improved pharmacokinetic properties, which are crucial for clinical success.
The nicotinate moiety in Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate also plays a significant role in its biological activity. Nicotinic acid derivatives are well-documented for their cholesterol-lowering effects and their potential in managing cardiovascular diseases. The methoxy group further enhances the compound's solubility and bioavailability, making it more suitable for oral administration. These properties collectively position this compound as a promising candidate for further exploration in drug development.
Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized in the lab. Molecular modeling studies have shown that Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate can interact with various enzymes and receptors, suggesting multiple potential therapeutic applications. For instance, it has been hypothesized that this compound could interfere with pathways involved in pain perception and neurodegeneration, offering new avenues for treating these conditions.
The synthesis of Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed innovative synthetic routes that optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. These synthetic strategies often incorporate palladium-catalyzed cross-coupling reactions, which are highly efficient and versatile tools for constructing complex molecular frameworks.
In addition to its pharmaceutical potential, Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate has shown promise in material science applications. Its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. Researchers are exploring its use in the development of light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where such compounds can contribute to more efficient energy conversion technologies.
The safety profile of Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate is another critical consideration in its development. Extensive toxicological studies are being conducted to assess its acute and chronic effects on living organisms. These studies aim to ensure that the compound is safe for use in both laboratory settings and potential clinical applications. Preliminary results suggest that it exhibits low toxicity at therapeutic doses, making it a favorable candidate for further investigation.
The regulatory landscape surrounding new chemical entities like Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate is evolving rapidly. Regulatory agencies such as the FDA and EMA have implemented stringent guidelines to ensure the safety and efficacy of new drugs entering the market. Compliance with these regulations is essential for advancing this compound from preclinical studies to clinical trials. Researchers are working closely with regulatory experts to navigate these requirements and ensure smooth progression through each stage of development.
In conclusion, Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261798-22-4) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies and materials.
1261798-22-4 (Methyl 6-methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)